N-[4-(1-pyrrolidinyl)benzyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(1-pyrrolidinyl)benzyl]propanamide, commonly known as Modafinil, is a drug that is used to treat excessive sleepiness caused by sleep disorders such as narcolepsy, obstructive sleep apnea, and shift work sleep disorder. It is a wakefulness-promoting agent that helps to improve cognitive function, alertness, and concentration. Modafinil is a Schedule IV drug in the United States and is regulated by the Drug Enforcement Administration (DEA).
Mechanism of Action
The exact mechanism of action of Modafinil is not fully understood. It is believed to work by increasing the levels of certain neurotransmitters in the brain, such as dopamine, norepinephrine, and histamine. These neurotransmitters are involved in regulating wakefulness, attention, and mood.
Biochemical and Physiological Effects:
Modafinil has been shown to have a number of biochemical and physiological effects. It increases the levels of dopamine, norepinephrine, and histamine in the brain, which leads to improved wakefulness, attention, and mood. Modafinil also increases the activity of certain brain regions involved in cognitive function and attention.
Advantages and Limitations for Lab Experiments
Modafinil has a number of advantages and limitations for use in lab experiments. Its ability to improve cognitive function and attention makes it a useful tool for studying these processes. However, its effects on neurotransmitter levels and brain activity can complicate the interpretation of results and make it difficult to isolate specific effects.
Future Directions
There are a number of future directions for research on Modafinil. One area of interest is its potential use in the treatment of neurological and psychiatric disorders such as depression, ADHD, and schizophrenia. Another area of interest is its potential use as a cognitive enhancer in healthy individuals. Further research is needed to fully understand the mechanisms of action of Modafinil and its effects on brain function.
Synthesis Methods
Modafinil is synthesized using a multi-step process that involves the reaction of various chemical compounds. The starting material for the synthesis is benzhydrol, which is converted into the intermediate compound, 2-(diphenylmethyl)sulfinylacetamide. This intermediate is then reacted with 4-(4-fluorophenyl)pyrrolidine to form the final product, Modafinil.
Scientific Research Applications
Modafinil has been extensively studied for its cognitive-enhancing properties. It has been shown to improve cognitive function, alertness, and concentration in healthy individuals and in those with sleep disorders. Modafinil has also been studied for its potential use in the treatment of various neurological and psychiatric disorders such as depression, ADHD, and schizophrenia.
properties
IUPAC Name |
N-[(4-pyrrolidin-1-ylphenyl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c1-2-14(17)15-11-12-5-7-13(8-6-12)16-9-3-4-10-16/h5-8H,2-4,9-11H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTVFENFXDXNTPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NCC1=CC=C(C=C1)N2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.